Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C14H11FN4O B8600704 6-(4-Fluorophenyl)-4-methoxypyrido[3,2-d]pyrimidin-2-amine CAS No. 917759-05-8

6-(4-Fluorophenyl)-4-methoxypyrido[3,2-d]pyrimidin-2-amine

Cat. No. B8600704
CAS RN: 917759-05-8
M. Wt: 270.26 g/mol
InChI Key: ZGFGKZFTAHIMIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08232278B2

Procedure details

Sodium methoxide (0.32 mL, 0.158 mmol; 0.5 N in MeOH) was added to a solution of N-[4-chloro-6-(4-fluoro-phenyl)-pyrido[3,2-d]pyrimidin-2-yl]-acetamide (20 mg, 0.063 mmol) in THF (1.5 mL). After stirring at room temperature for 20 minutes, solvents were concentrated in vacuo and the residue was purified by RP HPLC using a C18 column with a gradient of H2O and 0.1% TFA-acetonitrile, to provide the pure title compound as a white solid (14 mg, yield 50%) which was characterised as follows: MS (m/z) 271.0 [M+H]+.
Name
Sodium methoxide
Quantity
0.32 mL
Type
reactant
Reaction Step One
Name
N-[4-chloro-6-(4-fluoro-phenyl)-pyrido[3,2-d]pyrimidin-2-yl]-acetamide
Quantity
20 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
50%

Identifiers

REACTION_CXSMILES
[CH3:1][O-:2].[Na+].Cl[C:5]1[C:6]2[N:18]=[C:17]([C:19]3[CH:24]=[CH:23][C:22]([F:25])=[CH:21][CH:20]=3)[CH:16]=[CH:15][C:7]=2[N:8]=[C:9]([NH:11]C(=O)C)[N:10]=1>C1COCC1>[F:25][C:22]1[CH:21]=[CH:20][C:19]([C:17]2[CH:16]=[CH:15][C:7]3[N:8]=[C:9]([NH2:11])[N:10]=[C:5]([O:2][CH3:1])[C:6]=3[N:18]=2)=[CH:24][CH:23]=1 |f:0.1|

Inputs

Step One
Name
Sodium methoxide
Quantity
0.32 mL
Type
reactant
Smiles
C[O-].[Na+]
Name
N-[4-chloro-6-(4-fluoro-phenyl)-pyrido[3,2-d]pyrimidin-2-yl]-acetamide
Quantity
20 mg
Type
reactant
Smiles
ClC=1C2=C(N=C(N1)NC(C)=O)C=CC(=N2)C2=CC=C(C=C2)F
Name
THF
Quantity
1.5 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at room temperature for 20 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
solvents were concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was purified by RP HPLC

Outcomes

Product
Details
Reaction Time
 20 min
Name
title compound
Type
product
Smiles
FC1=CC=C(C=C1)C=1C=CC=2N=C(N=C(C2N1)OC)N
Measurements
Type Value Analysis
AMOUNT: MASS 14 mg
YIELD: PERCENTYIELD 50%
YIELD: CALCULATEDPERCENTYIELD 82.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.